Cas no 308297-79-2 (3-(1,3-benzothiazol-2-yl)-7-hydroxy-2-methyl-8-[(4-methylpiperazin-1-yl)methyl]-4H-chromen-4-one)

• Product Name: 3-(1,3-benzothiazol-2-yl)-7-hydroxy-2-methyl-8-[(4-methylpiperazin-1-yl)methyl]-4H-chromen-4-one
• CAS No: 308297-79-2
• MF: C₂₃H₂₃N₃O₃S
• MW: 421.5120241642
• CID: 5583957
• PubChem ID: 5349594
• Update Time: 2025-11-01

3-(1,3-benzothiazol-2-yl)-7-hydroxy-2-methyl-8-[(4-methylpiperazin-1-yl)methyl]-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 308297-79-2
• AKOS000531344
• CB04898
• WAY-608248
• 3-(benzo[d]thiazol-2-yl)-7-hydroxy-2-methyl-8-((4-methylpiperazin-1-yl)methyl)-4H-chromen-4-one
• SCHEMBL17774414
• 3-(1,3-BENZOTHIAZOL-2-YL)-7-HO-2-ME-8-((4-ME-1-PIPERAZINYL)ME)-4H-CHROMEN-4-ONE
• SMSF0018741
• 3-(1,3-benzothiazol-2-yl)-7-hydroxy-2-methyl-8-[(4-methylpiperazin-1-yl)methyl]chromen-4-one
• Z56840595
• CBMicro_002910
• F3139-0088
• STK887936
• AB00683050-01
• 3-(1,3-benzothiazol-2-yl)-7-hydroxy-2-methyl-8-[(4-methylpiperazin-1-yl)methyl]-4H-chromen-4-one
• Oprea1_454572
• BIM-0003177.P001
• Oprea1_745843

• Inchi： 1S/C23H23N3O3S/c1-14-20(23-24-17-5-3-4-6-19(17)30-23)21(28)15-7-8-18(27)16(22(15)29-14)13-26-11-9-25(2)10-12-26/h3-8,27H,9-13H2,1-2H3
• InChI Key： PBWPKUFFCSSKOM-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1=C(C)OC2C(C1=O)=CC=C(C=2CN1CCN(C)CC1)O

Computed Properties

• Exact Mass: 421.14601278g/mol
• Monoisotopic Mass: 421.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 94.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(1,3-benzothiazol-2-yl)-7-hydroxy-2-methyl-8-[(4-methylpiperazin-1-yl)methyl]-4H-chromen-4-one

Comprehensive Overview of 3-(1,3-benzothiazol-2-yl)-7-hydroxy-2-methyl-8-[(4-methylpiperazin-1-yl)methyl]-4H-chromen-4-one (CAS No. 308297-79-2)

3-(1,3-benzothiazol-2-yl)-7-hydroxy-2-methyl-8-[(4-methylpiperazin-1-yl)methyl]-4H-chromen-4-one (CAS No. 308297-79-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This chromen-4-one derivative combines a benzothiazole moiety with a methylpiperazine group, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential role in modulating biological pathways, which aligns with current trends in targeted therapy and precision medicine.

The compound's molecular structure includes a chromen-4-one core, which is known for its diverse biological activities. The incorporation of a 7-hydroxy group and a 2-methyl substituent enhances its stability and bioavailability, while the 4-methylpiperazin-1-yl moiety contributes to its solubility and interaction with biological targets. These structural attributes make 308297-79-2 a promising candidate for further investigation in areas such as enzyme inhibition and receptor modulation.

In recent years, the scientific community has shown growing interest in chromen-4-one derivatives due to their potential therapeutic applications. Searches for terms like "chromen-4-one benefits" and "benzothiazole derivatives in medicine" have surged, reflecting the demand for innovative compounds in drug development. 3-(1,3-benzothiazol-2-yl)-7-hydroxy-2-methyl-8-[(4-methylpiperazin-1-yl)methyl]-4H-chromen-4-one stands out as a compound that could address unmet medical needs, particularly in the fields of oncology and neurodegenerative diseases.

The synthesis of 308297-79-2 involves multi-step organic reactions, including condensation and functional group transformations. Its benzothiazole component is known for its fluorescence properties, which could be leveraged in bioimaging and diagnostic applications. Additionally, the methylpiperazine group is a common pharmacophore in many FDA-approved drugs, suggesting that this compound may exhibit favorable pharmacokinetic properties.

From an SEO perspective, terms like "CAS 308297-79-2 uses" and "3-(1,3-benzothiazol-2-yl)-7-hydroxy-2-methyl-8-[(4-methylpiperazin-1-yl)methyl]-4H-chromen-4-one synthesis" are frequently searched by researchers and industry professionals. This highlights the need for detailed, authoritative content on this compound. Its potential applications in drug delivery systems and molecular probes further underscore its relevance in contemporary scientific discourse.

In conclusion, 3-(1,3-benzothiazol-2-yl)-7-hydroxy-2-methyl-8-[(4-methylpiperazin-1-yl)methyl]-4H-chromen-4-one represents a fascinating area of study at the intersection of chemistry and biology. Its structural complexity and functional versatility make it a valuable subject for ongoing research, particularly in the context of personalized medicine and biomarker discovery. As the scientific community continues to explore its potential, this compound may emerge as a key player in the development of next-generation therapeutics.